Cas no 93074-72-7 (ethyl 4-aminoquinoline-3-carboxylate)

Ethyl 4-aminoquinoline-3-carboxylate is a versatile quinoline derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its structure features both an amino and an ester functional group, making it a valuable intermediate for the synthesis of heterocyclic compounds, particularly those with potential biological activity. The compound's reactivity allows for further functionalization, enabling the development of novel quinoline-based scaffolds. Its stability under standard conditions and compatibility with various reaction conditions enhance its practicality in multi-step syntheses. Researchers value this compound for its role in constructing pharmacophores, particularly in antimicrobial, anticancer, and anti-inflammatory agent development. Proper handling and storage are recommended to maintain its integrity.
ethyl 4-aminoquinoline-3-carboxylate structure
93074-72-7 structure
Product Name:ethyl 4-aminoquinoline-3-carboxylate
CAS No:93074-72-7
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD03001447
CID:803068
PubChem ID:4570951
Update Time:2025-06-07

ethyl 4-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid, 4-amino-, ethyl ester
    • 4-Amino-quinoline-3-carboxylic acid ethyl ester
    • 4-Amino-quinoline-3-carboxylic acid ethyl ester
    • AKOS002326102
    • 93074-72-7
    • CS-0298981
    • IEJDBXDYSPBDTO-UHFFFAOYSA-N
    • EN300-6510887
    • FT-0756304
    • MFCD03001447
    • 2N9
    • Ethyl 4-imino-1,4-dihydroquinoline-3-carboxylate
    • VS-09451
    • CCG-302471
    • DTXSID30404370
    • AB12832
    • Ethyl4-aminoquinoline-3-carboxylate
    • C91298
    • Ethyl 4-aminoquinoline-3-carboxylate
    • Q27453121
    • BB 0222319
    • Ethyl 4-amino-3-quinolinecarboxylate
    • SCHEMBL437783
    • 3-Quinolinecarboxylicacid,4-amino-,ethyl ester
    • BBL029824
    • STL155580
    • DB-079475
    • ethyl 4-aminoquinoline-3-carboxylate
    • MDL: MFCD03001447
    • Inchi: 1S/C12H12N2O2/c1-2-16-12(15)9-7-14-10-6-4-3-5-8(10)11(9)13/h3-7H,2H2,1H3,(H2,13,14)
    • InChI Key: IEJDBXDYSPBDTO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C2C=CC=CC2=C1N)=O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 368.8°C at 760 mmHg
  • Flash Point: 176.9°C
  • Refractive Index: 1.644

ethyl 4-aminoquinoline-3-carboxylate Security Information

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